3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine

• IUPAC Name: (3,5-dimethylphenyl)-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H26N6O/c1-15-11-16(2)13-19(12-15)22(29)27-9-7-26(8-10-27)20-5-6-21(24-23-20)28-18(4)14-17(3)25-28/h5-6,11-14H,7-10H2,1-4H3
• InChI Key: QDSHPSDQCKLADR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C(=CC(=N4)C)C)C
• Molecular Formula: C22H26N6O
• Molecular Weight: 390.5 g/mol

Description

The compound “3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine” is a complex organic molecule that contains several functional groups including pyrazole, piperazine, and benzoyl groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the pyrazole and piperazine rings, followed by the attachment of the benzoyl group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazole and piperazine rings would likely contribute to the rigidity of the molecule, while the benzoyl group could potentially participate in various interactions depending on its exact position and orientation.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The pyrazole and piperazine rings might be involved in substitution or addition reactions, while the benzoyl group could potentially undergo reactions typical of carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It’s likely to be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. It’s important to avoid skin and eye contact, and to use it in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.